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Compound of Interest

Compound Name: 1,2-Dibromo-3,3-dimethylbutane

L  Get Quote

Cat. No.: B1595081

Technical Support Center: 1,2-Dibromo-3,3-
dimethylbutane

This technical support guide provides essential safety information, handling procedures, and
troubleshooting advice for researchers, scientists, and drug development professionals working
with 1,2-Dibromo-3,3-dimethylbutane (CAS No. 640-21-1).

Safety Data Sheet (SDS) Summary

Below is a summary of the key safety and property information for 1,2-Dibromo-3,3-
dimethylbutane.

Property Value Source
Molecular Formula C6H12Br2 [1112]
Molecular Weight 243.97 g/mol [1][2]
Appearance Colorless liquid [3]
Boiling Point 73 °C @ 3 mm Hg [11[4115]
Density 1.61 g/mL at 25 °C [41[5]

Refractive Index

n20/D 1.5053

[4]115]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[2]

o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )

skin[2]

Skin Corrosion/Irritation 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation[2]
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[2]
Specific target organ toxicity, 3 H335: May cause respiratory
single exposure irritation[2]

Troubleshooting Guide & FAQs

This section addresses specific issues that users might encounter during their experiments with
1,2-Dibromo-3,3-dimethylbutane.

Q1: My reaction involving 1,2-Dibromo-3,3-dimethylbutane is turning dark, is this normal?

Al: Discoloration can indicate decomposition or side reactions. 1,2-Dibromo-3,3-
dimethylbutane can be sensitive to light and air, which may cause it to degrade over time,
releasing bromine and leading to a yellowish or brownish color. Consider the following:

o Purity of Reagents: Ensure the purity of your starting material and solvents.

 Inert Atmosphere: If the reaction is sensitive to oxidation, conduct it under an inert
atmosphere (e.g., nitrogen or argon).

» Temperature Control: Exothermic reactions can lead to decomposition. Ensure proper
temperature control of your reaction vessel.

Q2: | observe low yield in my substitution reaction with 1,2-Dibromo-3,3-dimethylbutane.
What could be the cause?

A2: Low yields can be attributed to several factors:
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» Steric Hindrance: The bulky tert-butyl group in 1,2-Dibromo-3,3-dimethylbutane can
sterically hinder the approach of nucleophiles, slowing down the reaction rate. Consider
using a stronger nucleophile or more forcing reaction conditions (e.g., higher temperature,
longer reaction time), but be mindful of potential side reactions like elimination.

o Elimination Side Reactions: The presence of a strong base can promote the elimination of
HBr to form an alkene, competing with the desired substitution reaction. Carefully select your
base and reaction conditions to favor substitution.

e Reagent Purity: Impurities in the 1,2-Dibromo-3,3-dimethylbutane or other reagents can
interfere with the reaction.

Q3: What are the best practices for storing 1,2-Dibromo-3,3-dimethylbutane?

A3: To ensure the stability and purity of 1,2-Dibromo-3,3-dimethylbutane, follow these
storage guidelines:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

o Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[7]
o Protect from light to prevent degradation.
Q4: How should | properly dispose of waste containing 1,2-Dibromo-3,3-dimethylbutane?
A4: Waste containing this chemical should be treated as hazardous.
o Collect waste in a suitable, closed container labeled for disposal.[6]

o Dispose of the contents and container at an approved waste disposal plant in accordance
with local, state, and federal regulations.[1]

e Do not let the chemical enter drains or the environment.[6]

Experimental Protocols
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Representative Experimental Workflow: Nucleophilic
Substitution

This protocol describes a general procedure for a nucleophilic substitution reaction using 1,2-
Dibromo-3,3-dimethylbutane as an alkylating agent.

Objective: To synthesize a new compound via nucleophilic attack on 1,2-Dibromo-3,3-
dimethylbutane.

Materials:

1,2-Dibromo-3,3-dimethylbutane

Nucleophile (e.g., sodium azide, sodium cyanide)

Anhydrous polar aprotic solvent (e.g., DMF, DMSO)

Inert gas (Nitrogen or Argon)

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Magnetic stirrer and heating mantle

Procedure:

Set up the reaction apparatus under an inert atmosphere.

 In a round-bottom flask, dissolve the nucleophile in the anhydrous solvent.

e Slowly add a solution of 1,2-Dibromo-3,3-dimethylbutane in the same solvent to the flask
at room temperature with stirring.

» Heat the reaction mixture to the desired temperature and monitor the reaction progress using
an appropriate technique (e.g., TLC, GC-MS).

e Upon completion, cool the reaction mixture to room temperature.

e Quench the reaction by adding water or an appropriate aqueous solution.
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» Extract the product with a suitable organic solvent.

e Wash the organic layer, dry it over an anhydrous salt (e.g., MgS0O4), and concentrate it

under reduced pressure.

» Purify the crude product using techniques such as column chromatography or distillation.

Visualizations
Experimental Workflow Diagram

1. Assemble Reaction Apparatus
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:
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:
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© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Click to download full resolution via product page

Caption: A typical experimental workflow for a nucleophilic substitution reaction.

Spill Response Logic Diagram
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Caption: Decision-making workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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